Cas no 93351-38-3 (3-Butoxybenzoic acid)
3-Butoxybenzoic acid structure
Product Name:3-Butoxybenzoic acid
CAS No:93351-38-3
MF:C11H14O3
MW:194.227063655853
MDL:MFCD01143605
CID:1069289
PubChem ID:652955
Update Time:2025-04-20
3-Butoxybenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-Butoxybenzoic acid
- 3-butoxybenzoate
- 3-Butoxy-benzoesaeure
- 3-Butoxy-benzoic acid
- Benzoic acid,3-butoxy
- Butyloxy-benzoesaeure
- DNGXQBZMSWQUKS-UHFFFAOYSA-N
- HMS2302G18
- VS-04277
- CHEMBL1564780
- BB 0244126
- EN300-113650
- MFCD01143605
- 3-Butoxy-benzoicacid
- 93351-38-3
- AKOS000114294
- SCHEMBL3315904
- MLS000077181
- SMR000009460
- DTXSID10349558
- ALBB-000780
- STK397801
- BBL014330
- G86852
-
- MDL： MFCD01143605
- Inchi： 1S/C11H14O3/c1-2-3-7-14-10-6-4-5-9(8-10)11(12)13/h4-6,8H,2-3,7H2,1H3,(H,12,13)
- InChI Key： DNGXQBZMSWQUKS-UHFFFAOYSA-N
- SMILES： O(C1C=CC=C(C(=O)O)C=1)CCCC
Computed Properties
- Exact Mass: 194.09400
- Monoisotopic Mass: 194.094294304g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 179
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 46.5Ų
Experimental Properties
- PSA: 46.53000
- LogP: 2.56370
3-Butoxybenzoic acid Security Information
- Hazard Statement： Irritant
-
Hazardous Material Identification：
- HazardClass：IRRITANT
3-Butoxybenzoic acid Customs Data
- HS CODE：2918990090
- Customs Data：
China Customs Code:
2918990090Overview:
2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
3-Butoxybenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Matrix Scientific | 028189-1g |
3-Butoxybenzoic acid |
93351-38-3 | 1g |
$124.00 | 2023-09-11 | ||
| Matrix Scientific | 028189-500mg |
3-Butoxybenzoic acid |
93351-38-3 | 500mg |
$81.00 | 2023-09-11 | ||
| Fluorochem | 014646-1g |
3-n-Butoxybenzoic acid |
93351-38-3 | 97% | 1g |
￡96.00 | 2022-03-01 | |
| Fluorochem | 014646-5g |
3-n-Butoxybenzoic acid |
93351-38-3 | 97% | 5g |
￡287.00 | 2022-03-01 | |
| Fluorochem | 014646-25g |
3-n-Butoxybenzoic acid |
93351-38-3 | 97% | 25g |
￡1000.00 | 2022-03-01 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 028189-500mg |
3-Butoxybenzoic acid |
93351-38-3 | 500mg |
1316.0CNY | 2021-07-05 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 028189-1g |
3-Butoxybenzoic acid |
93351-38-3 | 1g |
2014.0CNY | 2021-07-05 | ||
| Apollo Scientific | OR9793-1g |
3-Butoxybenzoic acid |
93351-38-3 | 1g |
£96.00 | 2025-02-20 | ||
| Apollo Scientific | OR9793-5g |
3-Butoxybenzoic acid |
93351-38-3 | 5g |
£287.00 | 2025-02-20 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 028189-1g |
3-Butoxybenzoic acid |
93351-38-3 | 1g |
2014CNY | 2021-05-07 |
3-Butoxybenzoic acid Related Literature
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
93351-38-3 (3-Butoxybenzoic acid) Related Products
- 125482-07-7(Benzoic acid, 3,5-bis(decyloxy)-)
- 67389-66-6(Benzoic acid, 3-(hexadecyloxy)-)
- 87963-85-7(3,5-Dioctyloxybenzoic acid)
- 1498-96-0(4-Butoxybenzoic acid)
- 23873-49-6(Benzoic acid, 4-(4-hydroxybutoxy)-)
- 3749-77-7(4,4’-butanediyldioxydibenzoic Acid)
- 112763-29-8(3-[8-(3-carboxyphenoxy)octoxy]benzoic acid)
- 143294-86-4(1,3-Benzenedicarboxylicacid, 5-(octadecyloxy)-)
- 110698-30-1(Benzoic acid, 3-(pentyloxy)-)
- 153117-87-4(1,3-Benzenedicarboxylic acid, 5-(decyloxy)-)
Recommended suppliers
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier
CN Supplier
Reagent
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
SunaTech Inc.
Gold Member
Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
